3-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 3-[3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C15H12N4O3S/c20-13-11(2-1-4-16-13)15(21)19-6-10(7-19)14-17-12(18-22-14)9-3-5-23-8-9/h1-5,8,10H,6-7H2,(H,16,20)
• InChI Key: VSEBXJYEYVUROF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=CNC2=O)C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C15H12N4O3S
• Molecular Weight: 328.3 g/mol

Description

3-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C15H12N4O3S and its molecular weight is 328.35. The purity is usually 95%.
BenchChem offers high-quality 3-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)pyridin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)pyridin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

One of the prominent applications of compounds containing oxadiazole and thiophene units, similar to the specified molecule, is in the field of cancer research. Oxadiazole derivatives, for instance, have been synthesized and studied for their potential as anticancer agents. The synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines has shown promising anticancer activities, indicating that the incorporation of oxadiazole and tetrahydropyridine moieties can enhance the biological activity of compounds against various cancer cell lines (Redda & Gangapuram, 2007).

Antimicrobial and Antifungal Activities

Compounds featuring oxadiazole and thiophene groups have also been investigated for their antimicrobial and antifungal properties. Research into new 1,2,4-triazoles starting from isonicotinic acid hydrazide has evaluated their antimicrobial activities, demonstrating the potential of such structures in developing new antimicrobial agents (Bayrak et al., 2009). Similarly, the synthesis and evaluation of antibacterial and antifungal activities of 4-thiazolidinones and 2-azetidinones derivatives from chalcone have showcased significant antimicrobial effects (Patel & Patel, 2017).

Apoptosis Induction and Potential Anticancer Agents

Further emphasizing the potential anticancer applications, certain compounds containing thiophene and oxadiazole moieties have been identified as novel apoptosis inducers. These compounds have shown activity against breast and colorectal cancer cell lines, marking them as potential anticancer agents. The discovery and structure-activity relationship of 3-aryl-5-aryl-1,2,4-oxadiazoles as a new series of apoptosis inducers highlight the importance of the substituted five-member ring in the compound's activity (Zhang et al., 2005).

Antioxidant Activities

The design and synthesis of novel 1H-3-indolyl derivatives containing thiophene and pyridine/pyrane/pyrimidine/pyrazole heterocycles have been explored for their antioxidant activities. These studies aim to create high-efficiency antioxidants, with some candidates showing higher activity than ascorbic acid, suggesting the potential of such compounds in medicinal chemistry for antioxidant applications (Aziz et al., 2021).